molecular formula C11H9IN2O B8423011 1-(3-Iodobenzyl)-5-imidazolecarboxaldehyde

1-(3-Iodobenzyl)-5-imidazolecarboxaldehyde

Cat. No.: B8423011
M. Wt: 312.11 g/mol
InChI Key: UNYJVEGQFDHXFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Iodobenzyl)-5-imidazolecarboxaldehyde is a useful research compound. Its molecular formula is C11H9IN2O and its molecular weight is 312.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9IN2O

Molecular Weight

312.11 g/mol

IUPAC Name

3-[(3-iodophenyl)methyl]imidazole-4-carbaldehyde

InChI

InChI=1S/C11H9IN2O/c12-10-3-1-2-9(4-10)6-14-8-13-5-11(14)7-15/h1-5,7-8H,6H2

InChI Key

UNYJVEGQFDHXFE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)I)CN2C=NC=C2C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the alcohol from Step B (ca. 10.4 mmol) in 100 mL of DMSO at room temperature was added triethylamine (14.5 mL, 104 mmol), then SO3-pyridine complex (8.27 g, 52 mmol). After 40 minutes, the reaction was poured into EtOAc, washed with water and brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the aldehyde as an oily solid contaminated with triethylamine.
Name
alcohol
Quantity
10.4 mmol
Type
reactant
Reaction Step One
Quantity
14.5 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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